Cas no 1361568-29-7 (5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361568-29-7
• MF: C₁₄H₇Cl₄F₃
• MW: 374.012590646744
• CID: 4999950
• Update Time: 2025-05-25

5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7Cl4F3/c15-6-7-1-2-11(14(19,20)21)9(3-7)10-4-8(16)5-12(17)13(10)18/h1-5H,6H2
• InChI Key： ZUNDIEDCFLZPRG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(CCl)C=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

Introduction to 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361568-29-7)

5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl, identified by its Chemical Abstracts Service Number (CAS No.) 1361568-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chloromethyl and trifluoromethyl substituents, which endows it with distinct chemical properties and potential applications in synthetic chemistry and material science.

The molecular structure of 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a bridging group, with specific halogen atoms and functional groups strategically positioned. The presence of three chlorine atoms at the 2, 3, and 5 positions on one ring, along with a chloromethyl group at the 5' position and a trifluoromethyl group at the 2' position on the adjacent ring, contributes to its reactivity and utility in various chemical transformations.

This compound has been studied for its potential role in the development of novel pharmaceutical agents. The chloromethyl functionality serves as a versatile handle for further derivatization, enabling the synthesis of more complex molecules through nucleophilic addition reactions. Additionally, the electron-withdrawing nature of the chlorine and trifluoromethyl groups can influence the electronic properties of the biphenyl system, making it a valuable building block for designing molecules with specific biological activities.

Recent research has highlighted the compound's utility in medicinal chemistry. For instance, studies have demonstrated its incorporation into libraries of heterocyclic compounds that exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The structural motifs present in 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl have been found to mimic natural product scaffolds, suggesting its potential as a lead compound for drug discovery initiatives.

In material science applications, this biphenyl derivative has been explored for its potential as an intermediate in the synthesis of advanced polymers and liquid crystals. The halogenated aromatic system can enhance thermal stability and electronic conductivity when incorporated into polymer backbones. Furthermore, the presence of fluorine atoms may improve hydrophobicity and lipophilicity balance in material formulations.

The synthesis of 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl typically involves multi-step organic reactions starting from commercially available biphenyl precursors. Key steps include halogenation reactions to introduce chlorine atoms at specific positions, followed by functional group transformations such as methylation to install the chloromethyl group. The introduction of the trifluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods.

From an industrial perspective, optimizing the synthesis route for this compound is crucial for large-scale production. Efforts have been focused on improving yields and reducing byproduct formation through catalytic methods or green chemistry principles. Additionally, advancements in process analytical technology (PAT) have enabled real-time monitoring of reaction progress, ensuring consistent product quality.

The safety profile of 5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl is another critical consideration during handling and application. While not classified as a hazardous substance under standard regulatory frameworks, appropriate personal protective equipment (PPE) should be used to minimize exposure during synthetic procedures. Storage conditions should also be carefully controlled to prevent degradation or unwanted side reactions.

In conclusion,5'-(Chloromethyl)-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for further chemical exploration. As research continues to uncover new methodologies for its synthesis and functionalization, this compound is poised to play an increasingly important role in advancing scientific innovation.